Cas no 4659-45-4 (2,6-Dichlorobenzoyl chloride)
2,6-Dichlorobenzoyl chloride (CAS 4659-45-4) is a versatile organic compound primarily used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its dichlorinated aromatic structure enhances reactivity, making it valuable for acylations and other electrophilic substitutions. The compound exhibits high purity and stability under controlled conditions, ensuring consistent performance in synthetic applications. Its reactivity with nucleophiles, such as amines and alcohols, facilitates the production of esters, amides, and other derivatives. Proper handling is required due to its moisture sensitivity and corrosive nature. Suitable for controlled laboratory and industrial processes, 2,6-dichlorobenzoyl chloride is a key building block in fine chemical synthesis.
2,6-Dichlorobenzoyl chloride structure
Product Name:2,6-Dichlorobenzoyl chloride
CAS No:4659-45-4
MF:C7H3Cl3O
MW:209.457119226456
MDL:MFCD00000662
CID:45229
PubChem ID:78392
Update Time:2025-10-16
2,6-Dichlorobenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dichlorobenzoyl chloride
- 2,6-dichloro-1-benzenecarbonyl chloride
- 2,6-dichloro-benzoyl chloride
- Benzoyl chloride,2,6-dichloro
- EINECS 225-102-4
- DTXCID0012891
- 2,6-bis(chloranyl)benzoyl chloride
- D2064
- 2,6 dichlorobenzoyl chloride
- NCGC00257872-01
- FT-0610600
- NS00002802
- UNII-394F6S81WY
- MFCD00000662
- InChI=1/C7H3Cl3O/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H
- NCGC00090963-01
- 4659-45-4
- 394F6S81WY
- 2, 6-dichlorobenzoyl chloride
- CK1088
- A827084
- W-106086
- F0001-1258
- 2.6-dichlorobenzoylchloride
- 2,6-Dichlorobenzoyl chloride, 99%
- 2,6-dichlorobenzoic chloride
- DTXSID2032891
- EN300-194427
- CHEMBL1524654
- 2.6-dichlorophenylcarbonylchloride
- Tox21_200318
- Benzoyl chloride, 2,6-dichloro-
- STR00456
- CAS-4659-45-4
- CCRIS 8617
- 2,6-dichloro benzoyl chloride
- 2,6-dichlorobenzoylchloride
- Q27256855
- 2,6-di-chlorobenzoyl chloride
- EC 225-102-4
- JBLIDPPHFGWTKU-UHFFFAOYSA-
- NCGC00090963-02
- AKOS005254550
- SCHEMBL103586
- BBL027304
- DB-020173
- STL373233
-
- MDL： MFCD00000662
- Inchi： 1S/C7H3Cl3O/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H
- InChI Key： JBLIDPPHFGWTKU-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C(=O)Cl)Cl
- BRN： 639531
Computed Properties
- Exact Mass: 207.92500
- Monoisotopic Mass: 207.925
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.462 g/mL at 25 °C(lit.)
- Melting Point: 15-17 °C
- Boiling Point: 127°C/18mmHg
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.560(lit.)
- Water Partition Coefficient: Miscible with alcohol, ether and acetone. Slightly miscible with heptane. Immiscible with water.
- PSA: 17.07000
- LogP: 3.37240
- Sensitiveness: Moisture Sensitive
- Solubility: Uncertain
2,6-Dichlorobenzoyl chloride Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：UN 3265 8/PG 2
- WGK Germany：1
- Hazard Category Code： 34
- Safety Instruction： S26-S27-S36/37/39-S45
- FLUKA BRAND F CODES：10-19-21
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：II
- Storage Condition：Store at room temperature
- Packing Group：II
- Hazard Level：8
- Risk Phrases：R34
- Packing Group：II
- Safety Term：8
2,6-Dichlorobenzoyl chloride Customs Data
- HS CODE：29163900
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,6-Dichlorobenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D2064-25g |
2,6-Dichlorobenzoyl chloride |
4659-45-4 | 98.0%(GC) | 25g |
￥350.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D2064-500g |
2,6-Dichlorobenzoyl chloride |
4659-45-4 | 98.0%(GC) | 500g |
￥2920.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D639A-500g |
2,6-Dichlorobenzoyl chloride |
4659-45-4 | 98% | 500g |
￥1848.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D639A-100g |
2,6-Dichlorobenzoyl chloride |
4659-45-4 | 98% | 100g |
￥512.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D639A-25g |
2,6-Dichlorobenzoyl chloride |
4659-45-4 | 98% | 25g |
￥142.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D2064-100g |
2,6-Dichlorobenzoyl chloride |
4659-45-4 | 98.0%(GC) | 100g |
￥880.0 | 2022-06-10 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A14839-10g |
2,6-Dichlorobenzoyl chloride, 98% |
4659-45-4 | 98% | 10g |
￥365.00 | 2023-02-26 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A14839-50g |
2,6-Dichlorobenzoyl chloride, 98% |
4659-45-4 | 98% | 50g |
￥1520.00 | 2023-02-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R001507-10g |
2,6-Dichlorobenzoyl chloride |
4659-45-4 | 98% | 10g |
￥53 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R001507-250g |
2,6-Dichlorobenzoyl chloride |
4659-45-4 | 98% | 250g |
￥713 | 2024-05-23 |
2,6-Dichlorobenzoyl chloride Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:4659-45-4)2,6-二氯苯甲酰氯
Order Number:LE1755197
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:4659-45-4)2,6-Dichlorobenzoyl chloride
Order Number:sfd19941
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4659-45-4)2,6-Dichlorobenzoyl chloride
Order Number:A1202657
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:48
Price ($):285.0
Email:sales@amadischem.com
2,6-Dichlorobenzoyl chloride Related Literature
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1. Thermodynamically-controlled cyclisation and interconversion of oligocholates: metal ion templated ‘living’ macrolactonisationPaul A. Brady,Jeremy K. M. Sanders J. Chem. Soc. Perkin Trans. 1 1997 3237
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2. Isolation of a substituted benzyltoluene from trifluoromethanesulphonic acid catalysed acylation of methylcyclohexeneChristian Roussel,Latifa Shaimi J. Chem. Soc. Chem. Commun. 1987 1315
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3. Synthesis of cyclocholate-capped porphyrinsRichard P. Bonar-Law,Jeremy K. M. Sanders J. Chem. Soc. Perkin Trans. 1 1995 3085
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Marie-Claude Gagnon,Bianka Turgeon,Jean-Daniel Savoie,Jean-Fran?ois Parent,Michèle Auger,Jean-Fran?ois Paquin Org. Biomol. Chem. 2014 12 5126
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Mark C. McCairn,Anna V. Hine,Andrew J. Sutherland J. Mater. Chem. 2003 13 225
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